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Compound of Interest

Compound Name:
2-Amino-3,5-dimethyl-4-

nitrophenol

Cat. No.: B2444689 Get Quote

High-Performance Liquid Chromatography
(HPLC) with UV Detection
High-Performance Liquid Chromatography (HPLC) is a versatile and widely used technique for

the separation and quantification of non-volatile and thermally labile compounds. Coupled with

a UV-Vis detector, it offers a reliable method for the analysis of 2-Amino-3,5-dimethyl-4-
nitrophenol.

Application Note:

This method is suitable for the quantification of 2-Amino-3,5-dimethyl-4-nitrophenol in
various sample matrices, including pharmaceutical formulations and environmental samples,

after appropriate sample preparation. The isocratic elution provides a straightforward and rapid

analysis.

Experimental Protocol:

Instrumentation: An HPLC system equipped with a UV-Vis detector.

Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is a

common choice.
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Mobile Phase: A mixture of acetonitrile and water (containing 0.1% trifluoroacetic acid) in a

65:35 (v/v) ratio can be used.[1] The mobile phase composition may require optimization.

Flow Rate: 1.0 mL/min.[2][3]

Column Temperature: 40°C.[4]

Detection Wavelength: Based on the UV spectrum of similar compounds, a wavelength

between 200 nm and 275 nm should be evaluated.[1][2]

Injection Volume: 10 µL.[1]

Standard Preparation:

Prepare a stock solution of 2-Amino-3,5-dimethyl-4-nitrophenol in a suitable solvent

such as methanol or acetonitrile at a concentration of 1 mg/mL.

Prepare a series of calibration standards by diluting the stock solution with the mobile

phase to achieve concentrations ranging from 0.5 to 50 µg/mL.[1]

Sample Preparation:

For solid samples, dissolve a known weight of the sample in the mobile phase.

For liquid samples, dilute an appropriate volume with the mobile phase.

Filter the sample solution through a 0.45 µm syringe filter before injection.

Analysis:

Inject the calibration standards to construct a calibration curve.

Inject the prepared sample solutions.

Quantify the amount of 2-Amino-3,5-dimethyl-4-nitrophenol in the sample by comparing

its peak area to the calibration curve.

Quantitative Data for Structurally Similar Compounds:
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Parameter Value
Reference
Compound

Citation

Linearity (r²) 0.9992–0.9999 2-Amino-5-nitrophenol [1][5]

Accuracy (%) 93.1–110.2 2-Amino-5-nitrophenol [1][5]

Precision (%RSD) 1.1–8.1 2-Amino-5-nitrophenol [1][5]

LOD 93 ppb 4-Amino-2-nitrophenol [2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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